Cas no 1609402-46-1 (Tert-Butyl (5-chloro-3-hydroxypyridin-2-yl)carbamate)

• Product Name: Tert-Butyl (5-chloro-3-hydroxypyridin-2-yl)carbamate
• CAS No: 1609402-46-1
• MF: C₁₀H₁₃ClN₂O₃
• MW: 244.674821615219
• MDL: MFCD27935389
• CID: 2083222
• PubChem ID: 73554938
• Update Time: 2025-06-22

Tert-Butyl (5-chloro-3-hydroxypyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• N-(5-Chloro-3-hydroxy-2-pyridinyl)carbamic acid 1,1-dimethylethyl ester
• 2-(Boc-amino)-5-chloro-3-hydroxypyridine
• tert-Butyl (5-chloro-3-hydroxypyridin-2-yl)carbamate
• 5262AJ
• FCH2898530
• SY028334
• AK151165
• TERT-BUTYL N-(5-CHLORO-3-HYDROXYPYRIDIN-2-YL)CARBAMATE
• Carbamic acid, N-(5-chloro-3-hydroxy-2-pyridinyl)-, 1,1-dimethylethyl ester
• DB-243883
• Y10602
• tert-Butyl(5-chloro-3-hydroxypyridin-2-yl)carbamate
• AKOS024259218
• MFCD27935389
• CS-0154426
• EN300-7376046
• 1609402-46-1
• DS-9416
• Tert-Butyl (5-chloro-3-hydroxypyridin-2-yl)carbamate

• MDL： MFCD27935389
• Inchi： 1S/C10H13ClN2O3/c1-10(2,3)16-9(15)13-8-7(14)4-6(11)5-12-8/h4-5,14H,1-3H3,(H,12,13,15)
• InChI Key： UCZOCPZOKRYOGX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 244.0614700g/mol
• Monoisotopic Mass: 244.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.4
• XLogP3: 2

Experimental Properties

• Boiling Point: 351.4±42.0℃/760mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines

Additional information on Tert-Butyl (5-chloro-3-hydroxypyridin-2-yl)carbamate

Tert-Butyl (5-chloro-3-hydroxypyridin-2-yl)carbamate (CAS No. 1609402-46-1): An Overview

Tert-Butyl (5-chloro-3-hydroxypyridin-2-yl)carbamate (CAS No. 1609402-46-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-(5-Chloro-3-hydroxypyridin-2-yl)carbamate, is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Its unique chemical structure and properties make it an essential component in the development of novel therapeutic agents.

The 5-chloro and 3-hydroxy substituents on the pyridine ring, along with the tert-butyl carbamate protecting group, confer specific reactivity and stability to this compound. These features are crucial for its use in synthetic pathways, particularly in the formation of complex heterocyclic structures that are common in many drugs targeting neurological and oncological disorders.

Recent studies have highlighted the potential of Tert-Butyl (5-chloro-3-hydroxypyridin-2-yl)carbamate in the development of new treatments for neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. The chloro and hydroxy groups play a critical role in enhancing the binding affinity of these derivatives to their target receptors, thereby improving their therapeutic efficacy.

In addition to its applications in neurology, Tert-Butyl (5-chloro-3-hydroxypyridin-2-yl)carbamate has also shown promise in oncology research. A recent publication in Cancer Research reported that certain derivatives of this compound can selectively inhibit cancer cell proliferation by interfering with key signaling cascades involved in tumor growth and metastasis. The tert-butyl carbamate group provides additional stability to these derivatives, making them suitable for further optimization and clinical evaluation.

The synthetic accessibility of Tert-Butyl (5-chloro-3-hydroxypyridin-2-yl)carbamate is another factor contributing to its widespread use in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a large scale, ensuring its availability for various applications. One such method involves the reaction of 5-chloro-3-hydroxypyridine with tert-butyl isocyanate, followed by purification through column chromatography. This approach not only yields high purity products but also minimizes the formation of unwanted by-products.

Furthermore, the safety profile of Tert-Butyl (5-chloro-3-hydroxypyridin-2-yl)carbamate has been extensively evaluated in preclinical studies. These studies have demonstrated that the compound exhibits low toxicity and good biocompatibility, making it suitable for use in drug discovery and development processes. The protective effect of the tert-butyl carbamate group helps to reduce potential side effects associated with other reactive intermediates commonly used in organic synthesis.

In conclusion, Tert-Butyl (5-chloro-3-hydroxypyridin-2-yl)carbamate (CAS No. 1609402-46-1) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical properties, synthetic accessibility, and favorable safety profile make it an attractive candidate for further exploration and development into novel therapeutic agents. As research continues to advance, it is likely that new derivatives and applications of this compound will emerge, further expanding its potential impact on human health.